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Compound of Interest

Compound Name: cis-5-Octen-1-ol

Cat. No.: B1583737

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of 5-Octen-1-ol isomers. Due to a
notable scarcity of direct comparative research in publicly available literature, this document
summarizes the existing data for individual isomers and discusses the potential implications of
stereoisomerism on their biological activity.

Introduction to 5-Octen-1-ol Isomers

5-Octen-1-ol is an unsaturated fatty alcohol with the chemical formula CsH160. The position of
the double bond at the fifth carbon atom allows for the existence of geometric isomers,
primarily the (2)- (cis) and (E)- (trans) isomers. While the (Z2)-isomer is more commonly
documented, particularly in the context of flavor and fragrance applications, comprehensive
comparative studies on the bioactivity of both isomers are limited. Stereochemistry can play a
pivotal role in the biological activity of compounds, influencing their interaction with receptors
and enzymes.[1][2][3][4]

Physicochemical Properties

A summary of the available physicochemical data for the (2)- and (E)-isomers of 5-Octen-1-ol is
presented below.
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Property (Z)-5-Octen-1-ol (E)-5-Octen-1-ol Reference
Molecular Formula CsH160 CsH160 [51[6]
Molecular Weight 128.21 g/mol 128.21 g/mol [5][7]

64275-73-6 (for (E)-

isomer not clearly
CAS Number 64275-73-6 o _ [6]
distinguished in all

databases)
Boiling Point 95 °C at 25 mmHg Not readily available [819]
Density 0.849 g/mL at 25 °C Not readily available [8][9]
Refractive Index n20/D 1.448 Not readily available [8]
Fresh, green, melon,
Odor Profile watermelon, earthy, Not well-documented [10]

mushroom

Known Bioactivities and Applications
(Z)-5-Octen-1-ol

The (2)-isomer of 5-octen-1-ol is recognized for its organoleptic properties and is utilized as a
flavoring agent and fragrance ingredient.[5][8] It is described as having a fresh, green, and
melon-like aroma.[8][10] Its use in the food and cosmetics industry suggests a low toxicity
profile at the concentrations used. It is considered a biochemical reagent for life science
research.[11] Some sources indicate it may act as a potent attractant for fruit flies.[9][12]

(E)-5-Octen-1-ol

There is a significant lack of information regarding the specific bioactivity and applications of
the (E)-isomer of 5-octen-1-ol in the reviewed literature.

Discussion on Potential for Differential Bioactivity

The difference in the spatial arrangement of the alkyl groups around the carbon-carbon double
bond in (Z)- and (E)-isomers can lead to significant differences in their biological activities. This
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is because biological systems, such as enzyme active sites and receptor binding pockets, are
often highly stereospecific. A change in the geometry of a molecule can affect its ability to fit
into a binding site, thus altering its efficacy.

For instance, in the context of pheromonal activity, which is a known biological role for some
unsaturated alcohols, the specific geometry of the isomer is often crucial for eliciting a
behavioral response in insects. Even minor changes in the isomeric ratio can significantly
impact the attractiveness of a pheromone blend.

While no direct comparative studies on the antimicrobial or anti-inflammatory effects of 5-octen-
1-ol isomers were found, research on other unsaturated alcohols like 1-octen-3-ol has
demonstrated significant antimicrobial activity.[13][14][15] This suggests that 5-octen-1-ol
isomers could also possess such properties, and it is plausible that the (Z) and (E) forms would
exhibit different levels of potency.

Experimental Protocols

As no direct comparative experimental data was found, this section outlines a general
methodology for assessing and comparing the bioactivity of 5-Octen-1-ol isomers, based on
common assays for the activities discussed.

Antimicrobial Activity Assay (Broth Microdilution
Method)

e Preparation of Isomers: Prepare stock solutions of (Z)-5-octen-1-ol and (E)-5-octen-1-ol in a
suitable solvent (e.g., DMSO).

» Bacterial/Fungal Strains: Culture selected strains of bacteria (e.g., E. coli, S. aureus) or fungi
(e.g., C. albicans) to a specific optical density in appropriate growth media.

» Microplate Preparation: In a 96-well microplate, perform serial dilutions of each isomer stock
solution in the growth medium.

e Inoculation: Add a standardized inoculum of the microbial suspension to each well.

 Incubation: Incubate the plates at the optimal temperature for the growth of the
microorganism for 18-24 hours.
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o Data Analysis: Determine the Minimum Inhibitory Concentration (MIC) by visual inspection of
turbidity or by measuring absorbance at 600 nm. The MIC is the lowest concentration of the
isomer that inhibits visible growth.

Pheromonal Activity Assay (Electroantennography -
EAG)

e Antenna Preparation: Excise the antenna from the target insect species and mount it
between two electrodes.

o Stimulus Delivery: Deliver puffs of air containing known concentrations of each isomer over
the antenna. A solvent blank and a known pheromone standard should be used as controls.

» Signal Recording: Record the electrical potential changes (depolarizations) from the antenna
using an EAG system.

» Data Analysis: Compare the amplitude of the EAG responses to the different isomers to
determine their relative stimulatory effect on the insect's olfactory receptor neurons.

Visualizations

The following diagrams illustrate the conceptual framework for the comparative analysis of
isomers and a general workflow for bioactivity screening.
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Caption: Differential interaction of isomers with a biological target.
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Caption: General workflow for comparative bioactivity studies.

Conclusion and Future Directions
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The current body of scientific literature presents a significant knowledge gap regarding the
comparative bioactivity of 5-Octen-1-ol isomers. While (Z)-5-octen-1-ol is well-characterized in
the context of its organoleptic properties, data on its and, particularly, the (E)-isomer's
therapeutic or other biological effects are lacking.

Future research should focus on direct, head-to-head comparisons of the (Z) and (E) isomers
in a variety of bioassays, including but not limited to antimicrobial, anti-inflammatory, cytotoxic,
and pheromonal activity studies. Such research would not only elucidate the specific biological
roles of these isomers but also contribute to a broader understanding of structure-activity
relationships for unsaturated alcohols. Given the established importance of stereochemistry in
drug action, a thorough investigation into the bioactivity of 5-octen-1-ol isomers is warranted
and could reveal novel applications for these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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